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Compound of Interest

Compound Name: M-1211

Cat. No.: B15568959

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with detailed guides and answers to frequently asked questions regarding the

measurement of M-1211's covalent modification of the menin protein.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of M-1211 inhibition of menin?

M-1211 is a covalent inhibitor that targets the menin-Mixed Lineage Leukemia (MLL) protein-

protein interaction. It forms a covalent bond with the Cysteine 329 residue located in the MLL

binding pocket of menin.[1][2][3] This irreversible modification disrupts the interaction between

menin and MLL, which is critical for the progression of certain types of leukemia, leading to the

downregulation of target genes like HOXA9 and MEIS1.[1][3]

Q2: What are the primary methods to confirm covalent modification of menin by M-1211?

The primary methods to confirm covalent modification are mass spectrometry-based

techniques. These include:
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Intact Protein Mass Spectrometry: To observe the mass shift of the menin protein

corresponding to the addition of M-1211.

LC-MS/MS Peptide Mapping: To identify the specific peptide containing the modified

Cysteine 329 residue.

Q3: How can I measure the kinetic parameters of M-1211's interaction with menin?

The potency of an irreversible inhibitor like M-1211 is best described by its kinetic parameters,

k_inact_ (the maximal rate of inactivation) and K_I_ (the inhibitor concentration that gives half

the maximal rate of inactivation). These can be determined through time-dependent inhibition

assays.

Q4: Can I use a Western blot to detect the covalent modification?

A standard Western blot is not ideal for directly detecting the covalent modification as the mass

change might be too small to resolve on a typical SDS-PAGE gel. However, a Western blot can

be used to assess the downstream consequences of menin inhibition, such as a decrease in

the expression of downstream target genes.[4]
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Issue Possible Cause Troubleshooting Step

No mass shift observed in

intact protein analysis.

Incomplete reaction or

insufficient incubation time.

Increase the incubation time of

M-1211 with menin. Optimize

the molar ratio of inhibitor to

protein.

Low concentration of the

modified protein.

Concentrate the sample before

analysis. Ensure the mass

spectrometer has sufficient

sensitivity.

Non-volatile salts in the buffer

interfering with ionization.

Perform buffer exchange into a

volatile buffer like ammonium

acetate using ultrafiltration.[5]

Cannot identify the modified

peptide in LC-MS/MS.
Inefficient enzymatic digestion.

Ensure complete denaturation

and reduction of the protein

before digestion. Try a

combination of proteases (e.g.,

trypsin and chymotrypsin) to

improve sequence coverage.

[6]

The modified peptide is not

being selected for

fragmentation.

Use a data-dependent

acquisition method that

prioritizes precursor ions with a

specific mass shift.

Low abundance of the

modified peptide.

Enrich for the modified peptide

using affinity chromatography if

an appropriate antibody is

available.

Kinetic Assays
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Issue Possible Cause Troubleshooting Step

High variability in

k_inact_/K_I_ values.

Inaccurate protein or inhibitor

concentrations.

Accurately determine the

concentrations of both the

menin protein and M-1211

stock solutions.

Instability of the protein or

inhibitor.

Use freshly prepared protein

and inhibitor solutions for each

experiment. Assess the

stability of both components

under the assay conditions.

Assay conditions are not

optimized.

Ensure the pre-incubation

times and inhibitor

concentrations are chosen to

achieve a range of inactivation

from maximal to none.[7]

Quantitative Data Summary
The following tables summarize key quantitative data for M-1211.

Table 1: Cellular Activity of M-1211

Cell Line MLL Status IC50 (nM) Reference

MV-4-11 MLL-rearranged 10.3 [8]

MOLM-13 MLL-rearranged 51.5 [8]

K562 MLL wild-type >10,000 [1]

U937 MLL wild-type >10,000 [1]

Table 2: Kinetic and Reactivity Data for M-1211
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Parameter Value Conditions Reference

Glutathione (GSH)

conjugation half-life
89 min

4.5 mM GSH, 37 °C,

pH 7.4
[1]

Experimental Protocols
Protocol 1: Intact Protein Mass Spectrometry Analysis of
Menin-M-1211 Adduct
Objective: To determine the mass of intact menin before and after incubation with M-1211 to

confirm covalent modification.

Materials:

Purified recombinant menin protein

M-1211

Assay Buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, pH 7.5)

Volatile Buffer (e.g., 50 mM Ammonium Acetate, pH 7.0)

Ultrafiltration spin columns (with a molecular weight cutoff significantly lower than menin)

High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap)

Procedure:

Reaction Setup:

In a microcentrifuge tube, incubate purified menin (e.g., 5 µM) with a 5-fold molar excess

of M-1211.

As a control, prepare a parallel sample with menin and DMSO (vehicle).

Incubate at 37°C for 2 hours.
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Buffer Exchange:

Desalt the reaction and control samples using ultrafiltration spin columns to exchange the

assay buffer with a volatile buffer. This is crucial to remove non-volatile salts that can

interfere with mass spectrometry.[5]

Mass Spectrometry Analysis:

Analyze the desalted samples by direct infusion into a high-resolution mass spectrometer.

Acquire data in the positive ion mode over an appropriate m/z range for menin.

Data Analysis:

Deconvolute the raw mass spectra to obtain the zero-charge mass of the protein.

Compare the mass of menin from the M-1211 treated sample with the control. A mass

increase corresponding to the molecular weight of M-1211 confirms covalent modification.

Protocol 2: LC-MS/MS Peptide Mapping to Identify the M-
1211 Modification Site
Objective: To identify the specific peptide and amino acid residue (Cys329) of menin that is

covalently modified by M-1211.

Materials:

Menin-M-1211 adduct and control menin samples (from Protocol 1)

Denaturation Buffer (e.g., 6 M Guanidine-HCl)

Reducing Agent (e.g., 10 mM Dithiothreitol - DTT)

Alkylating Agent (e.g., 55 mM Iodoacetamide - IAM)

Trypsin (mass spectrometry grade)

LC-MS/MS system (e.g., UPLC coupled to a Q-TOF or Orbitrap mass spectrometer)
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Procedure:

Denaturation, Reduction, and Alkylation:

Denature the protein samples by adding Denaturation Buffer.

Reduce the disulfide bonds by adding DTT and incubating at 56°C for 30 minutes.

Alkylate the free cysteine residues by adding IAM and incubating in the dark at room

temperature for 20 minutes. This step is important to prevent disulfide bond reformation.

Enzymatic Digestion:

Dilute the samples to reduce the concentration of the denaturant.

Add trypsin at a 1:50 (enzyme:protein) ratio and incubate overnight at 37°C.

LC-MS/MS Analysis:

Acidify the samples to stop the digestion.

Inject the peptide digests onto a C18 reverse-phase column for chromatographic

separation.

Elute the peptides using a gradient of acetonitrile in 0.1% formic acid.

Analyze the eluting peptides using the mass spectrometer in a data-dependent acquisition

mode, where the most intense precursor ions are selected for fragmentation.

Data Analysis:

Process the raw data using a proteomics software package.

Search the MS/MS spectra against the menin protein sequence.

Specifically look for a peptide containing Cys329 with a mass modification corresponding

to the addition of M-1211.
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Visualizations

M-1211 Mechanism of Action
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Click to download full resolution via product page

Caption: M-1211 covalently modifies menin, blocking the menin-MLL interaction and

subsequent leukemogenesis.
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Mass Spectrometry Workflow for M-1211 Modification

Sample Preparation
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Caption: Workflow for confirming M-1211 covalent modification of menin using mass

spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8935478/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8935478/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8935478/
https://www.medchemexpress.com/m-1211.html
https://pubmed.ncbi.nlm.nih.gov/34196551/
https://pubmed.ncbi.nlm.nih.gov/34196551/
https://pubmed.ncbi.nlm.nih.gov/34196551/
https://www.researchgate.net/publication/221785705_Menin-MLL_Inhibitors_Reverse_Oncogenic_Activity_of_MLL_Fusion_Proteins_in_Leukemia
https://pmc.ncbi.nlm.nih.gov/articles/PMC6719561/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6719561/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10157672/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10157672/
https://www.evotec.com/solutions/drug-discovery-preclinical-development/cyprotex-adme-tox-solutions/adme-pk/drug-metabolism/time-dependent-cyp-inhibition-kinact-ki
https://pmc.ncbi.nlm.nih.gov/articles/PMC10095982/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10095982/
https://www.benchchem.com/product/b15568959/docs#technical-support-center-measuring-m-1211-covalent-modification-of-menin
https://www.benchchem.com/product/b15568959/docs#technical-support-center-measuring-m-1211-covalent-modification-of-menin
https://www.benchchem.com/product/b15568959/docs#technical-support-center-measuring-m-1211-covalent-modification-of-menin
https://www.benchchem.com/product/b15568959/docs#technical-support-center-measuring-m-1211-covalent-modification-of-menin
https://www.benchchem.com/product/b15568959?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568959?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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